![molecular formula C16H22ClFN2O2S2 B2923356 4-((3-Chloro-4-fluorophenyl)sulfonyl)-3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane CAS No. 1421464-41-6](/img/structure/B2923356.png)
4-((3-Chloro-4-fluorophenyl)sulfonyl)-3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((3-Chloro-4-fluorophenyl)sulfonyl)-3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane is a chemical compound that belongs to the class of thiazepane derivatives. It has been the subject of scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
Selective RORγt Inverse Agonists for Inflammatory Conditions
A phenyl (3-phenylpyrrolidin-3-yl)sulfone series, closely related to the chemical structure , was identified as selective RORγt inverse agonists. This discovery was part of efforts to find effective treatments for inflammatory conditions, with specific structural elements identified to achieve high selectivity against other receptors. The optimized compound demonstrated promising efficacy in mouse models for inhibiting IL-17 production and showed potential for treating conditions like psoriasis or ankylosing spondylitis. (Duan et al., 2019)
Key Intermediates in Organic Synthesis
In the realm of organic chemistry, compounds bearing a structural similarity to the given molecule have been synthesized for various purposes, including serving as key intermediates in the synthesis of more complex molecules. For example, a study detailed the synthesis of a derivative that is a critical intermediate for Tianeptine, an antidepressant, showcasing the chemical's importance in medicinal chemistry. (Xiu-lan, 2009)
Development of High-Performance Materials
Research into the development of high-performance materials, such as aromatic polyimides with high refractive indices and small birefringence, has utilized compounds structurally related to the chemical in focus. These materials have applications in optoelectronics and aerospace, where properties like transparency, thermal stability, and mechanical strength are crucial. (Tapaswi et al., 2015)
Cancer Therapeutic Agents
The compound's structural analogs have been investigated for their potential as cancer therapeutic agents. In one study, derivatives demonstrated potent inhibitory activity against the PI3 kinase p110α, a target in cancer treatment. The optimized compounds showed significant inhibition of cell proliferation in vitro and suppressed tumor growth in a mouse model, suggesting their potential application as cancer therapeutics. (Hayakawa et al., 2007)
Fluorinated Polyamides for Advanced Applications
Research into fluorinated polyamides containing pyridine and sulfone moieties, related to the chemical of interest, has been conducted to develop materials with low dielectric constants, high thermal stability, and mechanical properties suitable for electronic applications. These novel materials are promising for use in microelectronics, offering a combination of desirable electrical and physical properties. (Liu et al., 2013)
properties
IUPAC Name |
4-(3-chloro-4-fluorophenyl)sulfonyl-3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClFN2O2S2/c17-15-10-14(4-5-16(15)18)24(21,22)20-8-3-9-23-12-13(20)11-19-6-1-2-7-19/h4-5,10,13H,1-3,6-9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UABADSZVESQNRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2CSCCCN2S(=O)(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClFN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3-Chloro-4-fluorophenyl)sulfonyl)-3-(pyrrolidin-1-ylmethyl)-1,4-thiazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.